N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: 3-(2,6-dichlorophenyl)-5-methyl-N-(4-phenylmethoxyphenyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C24H18Cl2N2O3/c1-15-21(23(28-31-15)22-19(25)8-5-9-20(22)26)24(29)27-17-10-12-18(13-11-17)30-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,27,29)
• InChI Key: HZRFEGRQDRRIAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)C(=O)NC3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C24H18Cl2N2O3
• Molecular Weight: 453.3 g/mol

Description

N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide, also known as BDP-9066, is a chemical compound that has been of interest in scientific research due to its potential applications in pharmacology. BDP-9066 belongs to the class of isoxazolecarboxamides and has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide exerts its pharmacological effects by inhibiting FAAH, which leads to an increase in the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). This increase in endocannabinoid levels has been found to produce analgesic, anxiolytic, and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide has been found to produce a range of biochemical and physiological effects. It has been shown to exhibit potent analgesic effects in preclinical models of pain. It has also been found to exhibit anxiolytic effects in preclinical models of anxiety. In addition, N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide has been found to exhibit anti-inflammatory effects, which may have potential applications in the treatment of inflammatory disorders such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide is its potent inhibitory activity against FAAH, which makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one of the limitations of N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide is its relatively low solubility in aqueous solutions, which may make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research on N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide. One area of interest is the development of more potent and selective FAAH inhibitors based on the structure of N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide. Another area of interest is the investigation of the therapeutic potential of FAAH inhibitors in various disease states such as pain, anxiety, and inflammation. Finally, the role of endocannabinoids in the regulation of other physiological processes such as metabolism and immune function may also be an area of future research.

Scientific Research Applications

N-[4-(benzyloxy)phenyl]-3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolecarboxamide has been extensively studied for its potential applications in pharmacology. It has been found to exhibit potent inhibitory activity against the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a crucial role in various physiological processes such as pain sensation, mood regulation, and appetite.